![molecular formula C10H13NSi B163219 4-[(Trimethylsilyl)ethynyl]pyridine CAS No. 133810-35-2](/img/structure/B163219.png)
4-[(Trimethylsilyl)ethynyl]pyridine
Overview
Description
4-[(Trimethylsilyl)ethynyl]pyridine is a chemical compound with the linear formula C10H13NSi . It is a colorless or white to yellow powder or crystals or liquid .
Synthesis Analysis
The synthesis of this compound involves a reaction with 4-bromopyridine, bis(triphenylphosphine)palladium dichloride, copper iodide, and trimethylsilylacetylene . The reaction takes place at room temperature under an inert atmosphere .Molecular Structure Analysis
The molecular weight of this compound is 175.31 . Its molecular formula is C10H13NSi .Physical And Chemical Properties Analysis
This compound has a boiling point of 218.0±22.0 ºC at 760 Torr . It has a density of 0.95±0.1 g/cm3 . It is very slightly soluble in water (0.53 g/L at 25 ºC) .Scientific Research Applications
Synthesis of Organic Compounds : 4-[(Trimethylsilyl)ethynyl]pyridine plays a crucial role in the synthesis of complex organic structures. For instance, it's used in the preparation of 2,5-Bis(2-pyridyl)thiophene through a series of reactions including desilylation and oxidative coupling (Al-taweel, 2002). Similarly, it's involved in the site-selective monotitanation of dialkynylpyridines, aiding in the preparation of fluorescent pi-conjugated oligomers (Takayama et al., 2004).
Material Science and Polymer Chemistry : This compound is also significant in the development of new materials. For instance, it's used in the synthesis of conjugated ionic polyacetylenes, which exhibit extensive backbone conjugation, showing potential in advanced material applications (Blumstein, 1993). Additionally, its derivative, 2-ethynylpyridine, is utilized in polymerization processes to create these polyacetylenes (Subramanyam et al., 1993).
Development of Fluorescent Probes : The compound is instrumental in the creation of highly fluorescent probes. For example, it's used in the cross-coupling of bodipy with oligopyridines, leading to the development of fluorophores with strong absorption and emission properties in the visible spectrum (Ulrich & Ziessel, 2004).
Catalysis and Reactions in Organic Chemistry : this compound is a key player in various catalytic and organic reactions. For instance, it's involved in one-pot syntheses like the creation of nitrogen-containing polycyclic delta-lactones (Rudler et al., 2002) and the synthesis of dihydropyridine carboxylic acids with potential antifungal properties (Ballinas-Indilí et al., 2021).
Safety and Hazards
properties
IUPAC Name |
trimethyl(2-pyridin-4-ylethynyl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NSi/c1-12(2,3)9-6-10-4-7-11-8-5-10/h4-5,7-8H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWZAHASBSZJRDV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C#CC1=CC=NC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60444643 | |
Record name | 4-[(Trimethylsilyl)ethynyl]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60444643 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
133810-35-2 | |
Record name | 4-[(Trimethylsilyl)ethynyl]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60444643 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(Trimethylsilyl ethynyl)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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